4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine

• IUPAC Name: 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C10H14N6/c1-7-4-8(2)14-10(13-7)11-5-9-12-6-16(3)15-9/h4,6H,5H2,1-3H3,(H,11,13,14)
• InChI Key: OOVATRMKJWXBCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC2=NN(C=N2)C)C
• Molecular Formula: C10H14N6
• Molecular Weight: 218.26 g/mol

Description

4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine, also known as MTDP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTDP is a pyrimidine derivative that has been synthesized through various methods and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has several advantages for lab experiments, including its high purity and good yields. However, one limitation of 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine is its low solubility, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine research, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action. Additionally, the development of more soluble derivatives of 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine could help overcome some of the limitations associated with its low solubility.

Synthesis Methods

4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine can be synthesized through various methods, including the reaction of 2,4,6-trimethylpyrimidine with 1-methyl-1,2,4-triazole-3-methanol in the presence of a base. Another method involves the reaction of 2,6-dimethylpyrimidine with 1-methyl-1,2,4-triazole-3-carbaldehyde in the presence of a reducing agent. Both methods have been reported to yield high purity and good yields of 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine.

Scientific Research Applications

4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has shown promising results in inhibiting the proliferation of cancer cells and inducing apoptosis. Inflammation research has shown that 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a key regulator of inflammation. In neurological disorder research, 4,6-dimethyl-N-[(1-methyl-1,2,4-triazol-3-yl)methyl]pyrimidin-2-amine has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.